![molecular formula C7H5FO3 B1269127 4-Fluoro-3-hydroxybenzoic acid CAS No. 51446-31-2](/img/structure/B1269127.png)
4-Fluoro-3-hydroxybenzoic acid
Overview
Description
4-Fluoro-3-hydroxybenzoic acid (4-FBA) is a fluorinated hydroxybenzoic acid that has been studied for its various applications in the scientific research field. 4-FBA is a promising compound due to its unique properties, including its low toxicity, high solubility, and ability to form strong hydrogen bonds. 4-FBA has been used in many different laboratory experiments, from synthesizing new materials to studying biochemical and physiological effects.
Scientific Research Applications
Enzymatic Studies
4-Fluoro-3-hydroxybenzoic acid has been utilized in the study of enzymatic processes. For instance, Michalover, Ribbons, and Hughes (1973) explored its role as a substrate in the enzymatic transformation of 3-hydroxybenzoate to protocatechuate by 3-Hydroxybenzoate 4-hydroxylase from Pseudomonas testosteroni. This flavoprotein enzyme demonstrates the ability of this compound to act as a substrate in biochemical pathways involving hydroxylation and NADPH oxidation (Michalover, Ribbons, & Hughes, 1973).
Biodegradation and Methanogenesis
The compound's role in the biodegradation of aromatic compounds and its transformation in methanogenic environments have been investigated. Londry and Fedorak (1993) demonstrated its transformation in a methanogenic consortium, highlighting its potential role in environmental biodegradation processes. This research shows how fluorinated compounds like this compound can be utilized to study complex biological degradation pathways (Londry & Fedorak, 1993).
Liquid Crystal Research
In the field of materials science, this compound has been studied for its properties in liquid crystals. Kohout et al. (2015) synthesized bent-shaped liquid crystals using this compound as a central core. Their research provides insights into the mesomorphic properties of these materials, which have potential applications in display technologies and other areas of materials science (Kohout et al., 2015).
Synthetic Chemistry
The compound has also found applications in synthetic chemistry. Umezu, Tabuchi, and Kimura (2003) explored its use in the regio-selective hydroxysubstitution of fluorobenzoic acid derivatives, demonstrating its versatility in synthetic pathways for producing various chemical derivatives (Umezu, Tabuchi, & Kimura, 2003).
Antioxidant Activity Studies
The compound's potential in antioxidant activity studies has been highlighted. Ou et al. (2002) developed a novel fluorometric method to evaluate hydroxyl radical prevention capacity, using 4-hydroxybenzoic acid derivatives. This indicates the potential use of this compound in studying antioxidant properties (Ou et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
4-Fluoro-3-hydroxybenzoic acid is a potent inhibitor of β-arylsulfotransferase IV . This enzyme, also known as β-AST-IV, plays a crucial role in the metabolism of many hormones, neurotransmitters, drugs, and xenobiotic compounds .
Mode of Action
It is known that the compound interacts with the enzyme, inhibiting its activity . This interaction likely involves the formation of a complex between the compound and the enzyme, which prevents the enzyme from carrying out its normal function.
Biochemical Pathways
The inhibition of β-arylsulfotransferase IV by this compound can affect several biochemical pathways. For instance, it can impact the metabolism of certain hormones and neurotransmitters, potentially altering their levels and activity in the body . Additionally, the compound’s inhibitory effect on β-arylsulfotransferase IV can influence the metabolism and detoxification of various drugs and xenobiotic compounds .
Result of Action
The inhibition of β-arylsulfotransferase IV by this compound can lead to various molecular and cellular effects. For example, it can alter the levels and activity of certain hormones and neurotransmitters, potentially affecting various physiological processes . Additionally, the compound’s effect on the metabolism and detoxification of drugs and xenobiotic compounds can influence their efficacy and toxicity .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other compounds, and the specific characteristics of the target enzyme
Biochemical Analysis
Biochemical Properties
4-Fluoro-3-hydroxybenzoic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes and proteins. One of the key interactions is with β-arylsulfotransferase IV (β-AST-IV), where this compound acts as a potent inhibitor . This interaction is crucial as it affects the sulfation process of phenolic compounds, which is an important biochemical pathway in the metabolism of xenobiotics and endogenous compounds. Additionally, this compound can serve as a starting material for the synthesis of other bioactive compounds, further highlighting its importance in biochemical research .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of small/intermediate conductance calcium-activated potassium channels (KCa2/3), which are involved in regulating membrane potential and cellular excitability . By modulating these channels, this compound can impact cellular functions such as neurotransmission, muscle contraction, and immune responses. Furthermore, its effects on gene expression and metabolic pathways can lead to changes in cellular metabolism, influencing processes like energy production and biosynthesis .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. For instance, its inhibition of β-arylsulfotransferase IV (β-AST-IV) is achieved through binding to the enzyme’s active site, preventing the sulfation of phenolic substrates . This inhibition can alter the metabolic fate of various compounds, affecting their bioavailability and activity. Additionally, this compound’s modulation of KCa2/3 channels involves binding to the channel proteins, leading to changes in their gating properties and, consequently, cellular excitability .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound is relatively stable under standard laboratory conditions, but its long-term effects on cellular function can vary depending on the experimental setup. Studies have shown that this compound can maintain its inhibitory effects on β-arylsulfotransferase IV (β-AST-IV) and KCa2/3 channels over extended periods, although the degree of inhibition may decrease with prolonged exposure . Additionally, its degradation products may also exhibit biological activity, contributing to the observed temporal effects.
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At lower doses, the compound may exhibit beneficial effects, such as modulation of cellular signaling pathways and enzyme activity. At higher doses, it can lead to toxic or adverse effects, including disruption of cellular metabolism and organ function . Studies have indicated that there is a threshold dose beyond which the compound’s toxicity significantly increases, highlighting the importance of dose optimization in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to the metabolism of phenolic compounds. It interacts with enzymes such as β-arylsulfotransferase IV (β-AST-IV) and 4-hydroxybenzoate-3-hydroxylase (4HB3H), which play roles in the sulfation and hydroxylation of phenolic substrates . These interactions can affect the metabolic flux and levels of various metabolites, influencing the overall metabolic profile of cells and tissues.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to various cellular compartments, where it can exert its biochemical effects . The compound’s distribution is influenced by factors such as its lipophilicity and affinity for transport proteins, which determine its accumulation in specific tissues and organs . Understanding the transport and distribution of this compound is crucial for elucidating its pharmacokinetics and optimizing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. For example, the compound may localize to the endoplasmic reticulum or mitochondria, where it can interact with enzymes and proteins involved in metabolic processes . Its localization can influence its activity and function, as well as its interactions with other biomolecules.
Properties
IUPAC Name |
4-fluoro-3-hydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FO3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QATKOZUHTGAWMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90343978 | |
Record name | 4-Fluoro-3-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90343978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51446-31-2 | |
Record name | 4-Fluoro-3-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90343978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-3-hydroxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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